Cas no 7504-71-4 ( )

• Product Name: &nbsp
• CAS No: 7504-71-4
• MF: C₁₄H₁₈O₆
• MW: 282.289124965668
• CID: 981094
• PubChem ID: 348522
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• propan-2-yl (3-propan-2-yloxycarbonyloxyphenyl) carbonate
• Propan-2-yl(3-propan-2-yloxycarbonyloxyphenyl)carbonate
• 7504-71-4
• Carbonic acid, bis(1-methylethyl) 1,3-phenylene ester
• NSC-407884
• DTXSID10324865
• NSC407884
•  

• Inchi： 1S/C14H18O6/c1-9(2)17-13(15)19-11-6-5-7-12(8-11)20-14(16)18-10(3)4/h5-10H,1-4H3
• InChI Key： CQDUXYAUYQXTAO-UHFFFAOYSA-N
• SMILES： O(C(=O)OC1C=CC=C(C=1)OC(=O)OC(C)C)C(C)C

Computed Properties

• Exact Mass: 282.11
• Monoisotopic Mass: 282.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Density: 1.155
• Boiling Point: 375.2°C at 760 mmHg
• Flash Point: 163.9°C
• Refractive Index: 1.492